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Compound of Interest

Compound Name: MMP2-IN-2

Cat. No.: B1680237 Get Quote

Technical Support Center: MMP2-IN-2
Welcome to the technical support center for MMP2-IN-2. This resource provides

troubleshooting guidance and answers to frequently asked questions to help researchers,

scientists, and drug development professionals effectively use MMP2-IN-2 in their experiments.

Product Information: MMP2-IN-2 at a Glance
For quick reference, the following table summarizes the key specifications of MMP2-IN-2.

Property Value

Target MMP-2 (Matrix Metalloproteinase-2)

IC50 (MMP-2) 4.2 µM[1]

Other Inhibited MMPs (IC50)
MMP-13 (12 µM), MMP-9 (23.3 µM), MMP-8 (25

µM)[1]

Mechanism of Action

Binds to the active site of MMP-2, likely

chelating the catalytic zinc ion essential for its

activity.[2]

Primary Applications

Cancer research (inhibiting tumor invasion and

metastasis), cardiovascular disease research,

fibrosis research.[2][3][4]
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Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for MMP2-IN-2?

A1: The appropriate solvent for MMP2-IN-2 will depend on the specific formulation provided by

the manufacturer. It is crucial to refer to the solubility information on the product's datasheet.

For long-term storage, it is recommended to aliquot the stock solution and store it at -80°C for

up to six months or at -20°C for one month, protected from light, to prevent degradation from

repeated freeze-thaw cycles.[1]

Q2: Is MMP2-IN-2 selective for MMP-2?

A2: MMP2-IN-2 is a potent inhibitor of MMP-2, but it also shows inhibitory activity against other

matrix metalloproteinases, including MMP-13, MMP-9, and MMP-8, at higher concentrations.[1]

Therefore, while it is potent against MMP-2, it is not entirely selective. The selectivity of MMP

inhibitors is a critical factor in research to avoid off-target effects.[5]

Q3: How does MMP2-IN-2 inhibit MMP-2 activity?

A3: MMP-2 is a zinc-dependent endopeptidase, meaning it requires a zinc ion in its active site

to function.[2][3] MMP2-IN-2, like many small molecule MMP inhibitors, is thought to work by

binding to the active site of the enzyme and chelating this essential zinc ion, thereby blocking

its catalytic activity.[2]

Q4: What is the role of MMP-2 in physiological and pathological processes?

A4: MMP-2 is involved in the breakdown of the extracellular matrix, which is crucial for normal

processes like embryonic development, tissue remodeling, and wound healing.[4][6] However,

its overactivity is implicated in various diseases, including cancer metastasis, where it helps

cancer cells invade surrounding tissues, and in cardiovascular diseases by contributing to the

remodeling of blood vessels.[2][3]

Troubleshooting Guide: MMP2-IN-2 Not Inhibiting
MMP-2 Activity
If you are observing a lack of MMP-2 inhibition in your experiments with MMP2-IN-2, this guide

will walk you through potential causes and solutions.
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Start Troubleshooting

Inhibitor Issues Enzyme Issues Assay Issues

Potential Solutions

No MMP-2 Inhibition Observed

Improper Storage?

Check

Using Inactive Pro-MMP-2?

Check

Incorrect Buffer?

Check

Incorrect Dissolution?

Check storage conditions
(-20°C or -80°C)

Degraded Compound?

Verify solvent and concentration Use fresh inhibitor stock

Incorrect Enzyme Concentration?

Activate pro-MMP-2

Enzyme Degraded?

Optimize enzyme concentrationUse fresh enzyme

Substrate Problem?

Ensure buffer contains Zn2+ and Ca2+

Incorrect Incubation Time/Temp?

Validate substrate Optimize incubation parameters

Sample Preparation
(Non-reducing conditions)

SDS-PAGE
(Gelatin-containing gel)

Renaturation
(Remove SDS)

Incubation
(Developing buffer +/- Inhibitor) Staining & Destaining Analysis

(Clear bands = Activity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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